N-phenyl-4-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-1,3-thiazol-2-amine

• IUPAC Name: N-phenyl-4-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C12H10N4S3/c1-2-4-9(5-3-1)14-11-15-10(6-17-11)7-18-12-16-13-8-19-12/h1-6,8H,7H2,(H,14,15)
• InChI Key: MNRNCADLZOCSKL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=NC(=CS2)CSC3=NN=CS3
• Molecular Formula: C12H10N4S3
• Molecular Weight: 306.4 g/mol

Description

N-phenyl-4-(1,3,4-thiadiazol-2-ylsulfanylmethyl)-1,3-thiazol-2-amine, commonly known as PTZ, is a sulfur-containing compound that has been extensively studied for its various biological activities. PTZ is a heterocyclic compound that contains two nitrogen atoms and a sulfur atom, making it an important molecule for medicinal chemistry.

Mechanism of Action

PTZ is believed to act on the GABAergic system, which is responsible for regulating the activity of neurons in the brain. PTZ has been found to increase the activity of GABA receptors, leading to an increase in GABAergic neurotransmission. This increase in neurotransmission is believed to be responsible for the anticonvulsant, anxiolytic, and antidepressant effects of PTZ.
Biochemical and Physiological Effects:
PTZ has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the inhibition of oxidative stress, and the regulation of gene expression. PTZ has also been found to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that is involved in the growth and survival of neurons in the brain.

Advantages and Limitations for Lab Experiments

PTZ has several advantages for use in laboratory experiments. It is a relatively stable compound that can be easily synthesized and purified. PTZ is also readily available and relatively inexpensive. However, PTZ has some limitations, including its potential toxicity and the need for specialized equipment to handle and administer the compound.

Future Directions

There are several future directions for the study of PTZ. One area of research is the development of new synthetic methods for PTZ that are more efficient and environmentally friendly. Another area of research is the investigation of the potential therapeutic applications of PTZ in the treatment of various neurological and psychiatric disorders. Additionally, the development of new PTZ analogs with improved pharmacological properties is an area of active research.

Synthesis Methods

PTZ can be synthesized using various methods, including the reaction of 2-aminothiazole with phenyl isothiocyanate, followed by the reaction with 2-chloroacetaldehyde and sodium sulfide. The compound can also be synthesized by reacting 2-aminothiazole with phenyl isothiocyanate, followed by the reaction with 2-chloroacetaldehyde and potassium thiocyanate.

Scientific Research Applications

PTZ has been extensively studied for its various biological activities, including its anticonvulsant, antidepressant, and anxiolytic effects. PTZ has also been found to exhibit antitumor, antifungal, and antibacterial activities. PTZ has been used in scientific research to investigate the mechanisms of epilepsy, anxiety, and depression. PTZ has also been used as a tool to study the effects of various drugs on the central nervous system.